Cas no 63113-45-1 (Dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide)

• Product Name: Dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide
• CAS No: 63113-45-1
• MF: C₁₃H₉NO₃S
• MW: 259.280462026596
• CID: 3166590
• PubChem ID: 10978163
• Update Time: 2025-06-13

Dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• Dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide
• Dibenzo[c,f][1,2]thiazepin-11(6h)-one5,5-dioxide
• W11559
• BS-41961
• 63113-45-1
• CS-0036972
• 5,5-dioxo-6H-benzo[c][1,2]benzothiazepin-11-one

• MDL： MFCD28992014
• Inchi： 1S/C13H9NO3S/c15-13-9-5-1-3-7-11(9)14-18(16,17)12-8-4-2-6-10(12)13/h1-8,14H
• InChI Key： QSXVAZSYOKDHJY-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(C2C=CC=CC=2N1)=O)(=O)=O

Computed Properties

• Exact Mass: 259.03031432Da
• Monoisotopic Mass: 259.03031432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide

Dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide (CAS No. 63113-45-1): A Comprehensive Overview

Dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide, identified by its CAS number 63113-45-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the thiazepine class, a structurally diverse group of molecules known for their broad spectrum of biological activities. The unique architecture of Dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide features a fused thiazepine ring system with an additional dioxide moiety, which contributes to its distinctive chemical and biological properties.

The synthesis and characterization of Dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide have been subjects of extensive studies due to its potential applications in medicinal chemistry. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, allowing researchers to explore its pharmacological profile in greater detail. The presence of the dioxide group in its structure imparts enhanced stability and reactivity, making it a valuable scaffold for drug design.

In the realm of pharmaceutical research, Dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and neurodegenerative diseases. The thiazepine core is particularly recognized for its ability to interact with biological targets such as ion channels and transcription factors, thereby influencing cellular processes.

One of the most intriguing aspects of Dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide is its structural similarity to other bioactive molecules that have shown promise in clinical trials. For instance, derivatives of thiazepine have been explored as potential treatments for conditions such as Alzheimer's disease and chronic pain syndromes. The dioxide moiety in Dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide may enhance its binding affinity to specific targets, potentially leading to more potent therapeutic effects.

The chemical properties of Dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide also make it a versatile intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel analogs with tailored pharmacological properties. This flexibility has opened up new avenues for drug discovery, particularly in the development of targeted therapies for cancer and infectious diseases.

Recent computational studies have further elucidated the molecular interactions of Dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide with biological targets. These studies have provided insights into how the compound binds to enzymes and receptors at the atomic level, offering a foundation for rational drug design. By understanding these interactions, scientists can optimize the structure of Dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide to improve its efficacy and reduce potential side effects.

The future prospects of Dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide are promising, with ongoing research focusing on its applications in precision medicine. By integrating structural biology with high-throughput screening techniques, researchers aim to identify new therapeutic uses for this compound. Additionally, advancements in biocatalysis and green chemistry may enable more sustainable methods for synthesizing Dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide, aligning with global efforts to promote environmentally friendly pharmaceutical practices.

In conclusion, Dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. Its synthesis and pharmacological exploration continue to be areas of active research，holding great promise for the development of novel therapeutic agents. As our understanding of its mechanisms of action evolves，so too will its applications in addressing some of the most pressing challenges in human health.